Cas no 5043-08-3 (7-Cyanonaphthalene-2-carboxylic Acid)

• Product Name: 7-Cyanonaphthalene-2-carboxylic Acid
• CAS No: 5043-08-3
• MF: C₁₂H₇NO₂
• MW: 197.189482927322
• CID: 1567478
• PubChem ID: 15392240
• Update Time: 2025-05-28

7-Cyanonaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 7-cyano-
• SCHEMBL3560794
• 7-cyanonaphthalene-2-carboxylic acid
• QDGDSTIWXLBLNR-UHFFFAOYSA-N
• 7-cyano-2-naphthalenecarboxylic acid
• 5043-08-3
• 7-cyano-2-naphthoic acid
• 7-Cyanonaphthalene-2-carboxylic Acid

• Inchi： 1S/C12H7NO2/c13-7-8-1-2-9-3-4-10(12(14)15)6-11(9)5-8/h1-6H,(H,14,15)
• InChI Key： QDGDSTIWXLBLNR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=CC(C#N)=CC2=C1)=O

Computed Properties

• Exact Mass: 197.04771
• Monoisotopic Mass: 197.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09

7-Cyanonaphthalene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids